(2S)-1-(2-Aminoacetyl)-N-[(2R)-1-[[2-[[(2S)-3-methyl-1-oxobutan-2-yl]amino]-2-oxoethyl]amino]-1-oxo-3-phenylpropan-2-yl]-2,3-dihydropyrrole-2-carboxamide
(2S)-1-(2-Aminoacetyl)-N-[(2R)-1-[[2-[[(2S)-3-methyl-1-oxobutan-2-yl]amino]-2-oxoethyl]amino]-1-oxo-3-phenylpropan-2-yl]-2,3-dihydropyrrole-2-carboxamide
Brand Name:
Vulcanchem
CAS No.:
110590-39-1
VCID:
VC0008975
InChI:
InChI=1S/C23H31N5O5/c1-15(2)18(14-29)26-20(30)13-25-22(32)17(11-16-7-4-3-5-8-16)27-23(33)19-9-6-10-28(19)21(31)12-24/h3-8,10,14-15,17-19H,9,11-13,24H2,1-2H3,(H,25,32)(H,26,30)(H,27,33)/t17-,18-,19+/m1/s1
SMILES:
CC(C)C(C=O)NC(=O)CNC(=O)C(CC1=CC=CC=C1)NC(=O)C2CC=CN2C(=O)CN
Molecular Formula:
C23H31N5O5
Molecular Weight:
457.5 g/mol
(2S)-1-(2-Aminoacetyl)-N-[(2R)-1-[[2-[[(2S)-3-methyl-1-oxobutan-2-yl]amino]-2-oxoethyl]amino]-1-oxo-3-phenylpropan-2-yl]-2,3-dihydropyrrole-2-carboxamide
CAS No.: 110590-39-1
Main Products
VCID: VC0008975
Molecular Formula: C23H31N5O5
Molecular Weight: 457.5 g/mol
![(2S)-1-(2-Aminoacetyl)-N-[(2R)-1-[[2-[[(2S)-3-methyl-1-oxobutan-2-yl]amino]-2-oxoethyl]amino]-1-oxo-3-phenylpropan-2-yl]-2,3-dihydropyrrole-2-carboxamide - 110590-39-1](/images/no_structure.jpg)
| CAS No. | 110590-39-1 |
|---|---|
| Product Name | (2S)-1-(2-Aminoacetyl)-N-[(2R)-1-[[2-[[(2S)-3-methyl-1-oxobutan-2-yl]amino]-2-oxoethyl]amino]-1-oxo-3-phenylpropan-2-yl]-2,3-dihydropyrrole-2-carboxamide |
| Molecular Formula | C23H31N5O5 |
| Molecular Weight | 457.5 g/mol |
| IUPAC Name | (2S)-1-(2-aminoacetyl)-N-[(2R)-1-[[2-[[(2S)-3-methyl-1-oxobutan-2-yl]amino]-2-oxoethyl]amino]-1-oxo-3-phenylpropan-2-yl]-2,3-dihydropyrrole-2-carboxamide |
| Standard InChI | InChI=1S/C23H31N5O5/c1-15(2)18(14-29)26-20(30)13-25-22(32)17(11-16-7-4-3-5-8-16)27-23(33)19-9-6-10-28(19)21(31)12-24/h3-8,10,14-15,17-19H,9,11-13,24H2,1-2H3,(H,25,32)(H,26,30)(H,27,33)/t17-,18-,19+/m1/s1 |
| Standard InChIKey | HVGBFYMYYAWNTQ-QRVBRYPASA-N |
| Isomeric SMILES | CC(C)[C@@H](C=O)NC(=O)CNC(=O)[C@@H](CC1=CC=CC=C1)NC(=O)[C@@H]2CC=CN2C(=O)CN |
| SMILES | CC(C)C(C=O)NC(=O)CNC(=O)C(CC1=CC=CC=C1)NC(=O)C2CC=CN2C(=O)CN |
| Canonical SMILES | CC(C)C(C=O)NC(=O)CNC(=O)C(CC1=CC=CC=C1)NC(=O)C2CC=CN2C(=O)CN |
| Synonyms | cyclo(Gly-Pro-D-Phe-Gly-Val) cyclo-(glycyl-prolyl-phenylalanyl-glycyl-valyl) |
| PubChem Compound | 194868 |
| Last Modified | Nov 11 2021 |
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